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Compound Name:
2-(2-aminophenyl)-N-

methylacetamide

Cat. No.: B1284525 Get Quote

Introduction

2-(2-aminophenyl)-N-methylacetamide is an aromatic amine derivative of interest in

pharmaceutical and chemical research. Accurate and precise quantification of this compound is

crucial for various applications, including process monitoring, quality control, and stability

studies. High-Performance Liquid Chromatography (HPLC) is a widely used analytical

technique for the separation and quantification of such compounds due to its high resolution,

sensitivity, and specificity.[1][2] This application note provides a detailed protocol for the

determination of 2-(2-aminophenyl)-N-methylacetamide using a reversed-phase HPLC (RP-

HPLC) method with UV detection. The method is designed to be simple, robust, and suitable

for routine analysis in a laboratory setting.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental for developing a

successful HPLC method. Key physicochemical properties of 2-(2-aminophenyl)-N-
methylacetamide and its isomers are summarized below.
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Property Value Source

Chemical Formula C₉H₁₂N₂O [3]

Molecular Weight 164.20 g/mol [4]

IUPAC Name
2-(2-aminophenyl)-N-

methylacetamide
[5]

CAS Number 22902-29-0 [3]

Experimental Protocols
1. Instrumentation and Chromatographic Conditions

This method was developed for a standard HPLC system equipped with a UV detector.

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Detector UV-Vis Detector

Column
C18 reverse-phase column (e.g., Zorbax SB C8,

150mm x 4.6mm, 5µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient

20% B to 80% B over 10 minutes, then hold at

80% B for 2 minutes, followed by re-equilibration

at 20% B for 3 minutes.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength 240 nm
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2. Preparation of Solutions

a. Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-(2-aminophenyl)-N-
methylacetamide reference standard and transfer it to a 10 mL volumetric flask. Dissolve the

standard in methanol and make up the volume to the mark. This stock solution should be

stored at 2-8 °C and protected from light.

b. Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase (initial conditions: 80% A, 20% B) to achieve

concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the

calibration curve.

c. Sample Preparation: The sample preparation procedure will vary depending on the matrix.

For a simple solution, dissolve the sample containing 2-(2-aminophenyl)-N-methylacetamide
in the mobile phase to achieve a concentration within the calibration range. If the sample is in a

complex matrix, a suitable extraction method, such as liquid-liquid extraction or solid-phase

extraction, may be required.[2][6]

3. Analytical Procedure

Equilibrate the HPLC system with the mobile phase at the initial conditions for at least 30

minutes or until a stable baseline is achieved.

Inject a blank (mobile phase) to ensure no interfering peaks are present.

Inject the series of working standard solutions in triplicate.

Construct a calibration curve by plotting the peak area against the concentration of the

standard solutions.

Inject the sample solutions in triplicate.

Determine the concentration of 2-(2-aminophenyl)-N-methylacetamide in the samples by

interpolating their peak areas from the calibration curve.
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The quantitative performance of the HPLC method is summarized in the table below. These

values are typical for a validated HPLC method for similar analytes.

Parameter Expected Value

Retention Time (min) ~ 5.5

Linearity (R²) ≥ 0.999

Limit of Detection (LOD) (µg/mL) ~ 0.1

Limit of Quantification (LOQ) (µg/mL) ~ 0.3

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%
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Caption: Experimental workflow for the HPLC quantification of 2-(2-aminophenyl)-N-
methylacetamide.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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